
A Comparative Guide to KTP and LBO for
Intracavity Second-Harmonic Generation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Potassium titanyl phosphate

Cat. No.: B227171 Get Quote

The selection of a nonlinear optical crystal is a critical decision in the design of laser systems

for intracavity second-harmonic generation (SHG). Potassium Titanyl Phosphate (KTP) and

Lithium Triborate (LBO) are two of the most prevalent crystals for frequency-doubling near-

infrared lasers into the visible spectrum. This guide provides an objective comparison of their

performance, supported by key physical properties and experimental considerations, to assist

researchers in selecting the optimal material for their specific application.

Quantitative Performance Metrics
The choice between KTP and LBO for intracavity SHG hinges on a trade-off between the

nonlinear coefficient, damage threshold, and thermal properties. The following table

summarizes the key quantitative data for both crystals, primarily for the frequency doubling of a

1064 nm Nd:YAG laser.
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Property
Potassium Titanyl
Phosphate (KTP)

Lithium Triborate (LBO)

Transparency Range 350 - 4500 nm[1][2] 160 - 2600 nm[3]

Nonlinear Optical Coefficient

(d_eff)

High (~3.2 pm/V, Type II SHG

@ 1064 nm)

Moderate (~0.85 pm/V, Type I

SHG @ 1064 nm)

Damage Threshold
Moderate (~15 J/cm² for 10 ns

pulse)[4]

High (>18 GW/cm² for 1.3 ns

pulse @ 1053 nm)[3]

Walk-off Angle (@ 1064 nm) Small (~4.5 mrad)[5]
Very Small (<1 mrad for

NCPM)[1][2]

Angular Acceptance Wide (~20 mrad-cm)[5] Wide[1][3]

Temperature Bandwidth Broad (~25 °C-cm)[5] Wide[6]

Thermal Conductivity High (~2 W/m/K)[5] Moderate (~3.5 W/m/K)

Phase Matching Type II for 1064 nm SHG[1]
Type I or Non-Critical Phase

Matching (NCPM)[1]

Hygroscopic Susceptibility Non-hygroscopic[5] Non-hygroscopic

Key Disadvantage

Susceptible to photochromic

damage ("grey-tracking") at

high power[1][4]

Lower nonlinear coefficient

than KTP[2]

Experimental Protocols: Intracavity SHG
Intracavity frequency doubling is employed to achieve high conversion efficiencies by

leveraging the high circulating power within the laser cavity. A typical experimental setup

involves placing the nonlinear crystal inside the laser resonator itself.

Key Experimental Setup:

A common configuration for intracavity SHG consists of a laser gain medium, a pump source,

and a resonant cavity formed by mirrors.[7]
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Laser Medium: A solid-state gain medium, such as Neodymium-doped Yttrium Vanadate

(Nd:YVO₄) or Neodymium-doped Yttrium Aluminum Garnet (Nd:YAG), is used to generate

the fundamental laser beam (e.g., 1064 nm).

Pump Source: A high-power laser diode (e.g., at 808 nm) is used to optically pump the gain

medium.

Resonant Cavity: The cavity is typically a V-shaped or Z-shaped resonator. It consists of:

An input coupler mirror, highly transmissive at the pump wavelength and highly reflective

at the fundamental wavelength.

A folding mirror.

The nonlinear crystal (KTP or LBO) placed at the beam waist where the intracavity power

density is highest. The crystal is often mounted in a temperature-controlled oven for

precise phase-matching.

An output coupler mirror that is highly reflective at the fundamental wavelength but highly

transmissive at the second-harmonic wavelength (e.g., 532 nm), allowing the generated

green light to exit the cavity.[7]

The nonlinear crystal acts as a loss mechanism for the fundamental wavelength by converting

it to the second harmonic. This process effectively serves as the output coupling for the laser

system.[7]

Performance Comparison and Use Cases
Potassium Titanyl Phosphate (KTP)

KTP is often favored for low to medium-power applications due to its high effective nonlinear

coefficient, which allows for efficient SHG.[1][5] Its wide angular and temperature bandwidths

simplify alignment and provide stable operation.[4][5] KTP is also mechanically stable, non-

hygroscopic, and possesses good thermal conductivity, making it easy to handle and integrate

into laser systems.[4][5]
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The primary limitation of KTP is its susceptibility to photochromic damage, commonly known as

"grey-tracking," especially when subjected to high-power blue or green light and high-intensity

infrared light.[1][4][8] This effect increases absorption within the crystal, leading to thermal

problems and a reduction in conversion efficiency over time. This characteristic generally limits

its use to low- and mid-power systems.[4] However, developments in High Grey Track

Resistance (HGTR) KTP have extended its applicability to higher power regimes.[1]

Lithium Triborate (LBO)

LBO is the crystal of choice for high-power intracavity SHG applications.[1][9] Its most

significant advantage is a very high optical damage threshold, which is substantially greater

than that of KTP.[3][6] LBO also features a wide transparency range, a small walk-off angle,

and a wide acceptance angle, which contributes to better beam quality and high conversion

efficiency in high-power laser systems.[1][2][3] Furthermore, LBO exhibits minimal thermal

lensing compared to KTP, a crucial factor for maintaining beam stability at high powers.[3]

The main drawback of LBO is its relatively moderate nonlinear coefficient, which is lower than

that of KTP.[2] To achieve high conversion efficiency, LBO often requires higher intracavity

fundamental power or longer crystal lengths. It can be operated under non-critical phase-

matching (NCPM) conditions by heating the crystal (e.g., to ~149°C for SHG of 1064 nm),

which eliminates beam walk-off entirely and provides a very large temperature acceptance

bandwidth.[1]

Logical Workflow for Crystal Selection
The decision between KTP and LBO can be guided by the primary requirements of the laser

system, such as output power and stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. optogama.com [optogama.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.optogama.com/en/news/WP_nonlinear-crystals
https://www.szlaser.com/index.php/nonlinear-crystals/ktp/
https://opg.optica.org/oe/viewmedia.cfm?uri=oe-23-15-19624&html=true
https://www.szlaser.com/index.php/nonlinear-crystals/ktp/
https://www.optogama.com/en/news/WP_nonlinear-crystals
https://www.optogama.com/en/news/WP_nonlinear-crystals
https://www.meta-laser.com/news/comparing-different-nonlinear-optical-crystals-70339590.html
https://www.cpgoptics.com/products/lasers-crystals/
https://www.crylink.com/green-laser-generation-with-ktp-lbo-and-bbo/
https://www.optogama.com/en/news/WP_nonlinear-crystals
https://covesion.com/wp-content/uploads/2024/08/Non-linear-Optical-Crystals-for-QT-Print-Ready.pdf
https://www.cpgoptics.com/products/lasers-crystals/
https://www.cpgoptics.com/products/lasers-crystals/
https://covesion.com/wp-content/uploads/2024/08/Non-linear-Optical-Crystals-for-QT-Print-Ready.pdf
https://www.optogama.com/en/news/WP_nonlinear-crystals
https://www.benchchem.com/product/b227171?utm_src=pdf-custom-synthesis
https://www.optogama.com/en/news/WP_nonlinear-crystals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b227171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. covesion.com [covesion.com]

3. Lasers Crystals | CPG Optics [cpgoptics.com]

4. KTP Crystal - SZLASER [szlaser.com]

5. newlightphotonics.com [newlightphotonics.com]

6. Unlocking Superior Performance: Mastering Green Laser Generation With KTP, LBO, And
BBO Crystals _BBO Crystal_Nd YAG Crystal_Nd YVO4 Crystal_Faraday Isolators-Crylink
[crylink.com]

7. researchgate.net [researchgate.net]

8. OPG [opg.optica.org]

9. Comparing Different Nonlinear Optical Crystals For Frequency Conversion: BBO, LBO,
And KTP - metalaser [meta-laser.com]

To cite this document: BenchChem. [A Comparative Guide to KTP and LBO for Intracavity
Second-Harmonic Generation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b227171#comparative-study-of-ktp-and-lbo-for-
intracavity-shg]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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